molecular formula C9H5LiN2O2 B6187526 lithium(1+) 1,6-naphthyridine-7-carboxylate CAS No. 2639437-70-8

lithium(1+) 1,6-naphthyridine-7-carboxylate

Cat. No.: B6187526
CAS No.: 2639437-70-8
M. Wt: 180.1
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Lithium(1+) 1,6-naphthyridine-7-carboxylate is a compound that belongs to the class of naphthyridines, which are nitrogen-containing heterocyclic compounds.

Preparation Methods

The synthesis of lithium(1+) 1,6-naphthyridine-7-carboxylate typically involves the reaction of 1,6-naphthyridine-7-carboxylic acid with lithium hydroxide or lithium carbonate. The reaction is usually carried out in an aqueous or organic solvent under controlled temperature and pH conditions to ensure the complete formation of the lithium salt . Industrial production methods may involve large-scale synthesis using similar reaction conditions but optimized for higher yields and purity.

Chemical Reactions Analysis

Lithium(1+) 1,6-naphthyridine-7-carboxylate can undergo various chemical reactions, including:

Common reagents and conditions used in these reactions include organic solvents, controlled temperatures, and specific catalysts to facilitate the reactions. The major products formed from these reactions depend on the specific reagents and conditions used.

Mechanism of Action

The mechanism of action of lithium(1+) 1,6-naphthyridine-7-carboxylate involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes and receptors, modulating their activity and leading to various biological effects. For example, its anticancer activity may involve the inhibition of specific enzymes involved in cell proliferation and survival . The exact molecular targets and pathways involved can vary depending on the specific application and biological context.

Comparison with Similar Compounds

Lithium(1+) 1,6-naphthyridine-7-carboxylate can be compared with other similar compounds, such as:

Properties

{ "Design of the Synthesis Pathway": "The synthesis of lithium(1+) 1,6-naphthyridine-7-carboxylate can be achieved through a one-pot reaction of 1,6-naphthyridine-7-carboxylic acid with lithium hydroxide in the presence of a suitable solvent.", "Starting Materials": [ "1,6-naphthyridine-7-carboxylic acid", "Lithium hydroxide", "Suitable solvent (e.g. ethanol)" ], "Reaction": [ "Dissolve 1,6-naphthyridine-7-carboxylic acid in the suitable solvent.", "Add lithium hydroxide to the solution and stir at room temperature for several hours.", "Heat the mixture to reflux for several hours.", "Cool the mixture and filter the resulting solid.", "Wash the solid with cold water and dry under vacuum to obtain lithium(1+) 1,6-naphthyridine-7-carboxylate as a white solid." ] }

CAS No.

2639437-70-8

Molecular Formula

C9H5LiN2O2

Molecular Weight

180.1

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.